Cas no 1805533-96-3 (4-(Difluoromethyl)-5-iodo-2-methoxypyridine-3-sulfonamide)

• Product Name: 4-(Difluoromethyl)-5-iodo-2-methoxypyridine-3-sulfonamide
• CAS No: 1805533-96-3
• MF: C₇H₇F₂IN₂O₃S
• MW: 364.108359575272
• CID: 4891361
• Update Time: 2025-05-20

4-(Difluoromethyl)-5-iodo-2-methoxypyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-iodo-2-methoxypyridine-3-sulfonamide

• Inchi： 1S/C7H7F2IN2O3S/c1-15-7-5(16(11,13)14)4(6(8)9)3(10)2-12-7/h2,6H,1H3,(H2,11,13,14)
• InChI Key： AGKGGASEJFQIOW-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1C(F)F)S(N)(=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 1
• Topological Polar Surface Area: 90.7

Additional information on 4-(Difluoromethyl)-5-iodo-2-methoxypyridine-3-sulfonamide

4-(Difluoromethyl)-5-iodo-2-methoxypyridine-3-sulfonamide: A Comprehensive Overview

The compound 4-(Difluoromethyl)-5-iodo-2-methoxypyridine-3-sulfonamide, identified by the CAS Registry Number 1805533-96-3, is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, an iodo group, and a methoxy group, along with a sulfonamide functional group. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of sulfonamides like 4-(Difluoromethyl)-5-iodo-2-methoxypyridine-3-sulfonamide in drug discovery. Sulfonamides are known for their ability to act as inhibitors of various enzymes, particularly kinases, which are critical targets in the treatment of diseases such as cancer and inflammatory disorders. The presence of the iodo group in this compound further enhances its potential as a radiotracer or imaging agent due to the unique properties of iodine in nuclear medicine. This dual functionality makes the compound a promising candidate for both therapeutic and diagnostic applications.

The synthesis of 4-(Difluoromethyl)-5-iodo-2-methoxypyridine-3-sulfonamide involves a series of carefully designed organic reactions. Researchers have employed methodologies such as nucleophilic aromatic substitution and coupling reactions to construct the pyridine ring with the desired substituents. The introduction of the difluoromethyl group, achieved through electrophilic fluorination techniques, is particularly noteworthy as it adds complexity to the molecule while maintaining its stability. These synthetic strategies not only demonstrate the versatility of modern organic chemistry but also pave the way for further modifications to optimize the compound's properties.

In terms of pharmacological activity, 4-(Difluoromethyl)-5-iodo-2-methoxypyridine-3-sulfonamide has shown remarkable selectivity towards certain biological targets. For instance, studies have demonstrated its ability to inhibit specific protein kinases involved in cell proliferation and survival pathways. This selectivity is attributed to the precise arrangement of substituents on the pyridine ring, which allows for optimal binding interactions with target enzymes. Furthermore, the methoxy group contributes to improved solubility and bioavailability, enhancing its potential as an orally administered drug.

The application of computational chemistry tools has significantly advanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that 4-(Difluoromethyl)-5-iodo-2-methoxypyridine-3-sulfonamide exhibits strong binding affinities towards key residues in its target proteins. These insights have guided researchers in designing analogs with enhanced potency and reduced off-target effects. Additionally, quantum chemical calculations have provided valuable information about the electronic properties of the molecule, aiding in its characterization and optimization.

In conclusion, 4-(Difluoromethyl)-5-iodo-2-methoxypyridine-3-sulfonamide, CAS No. 1805533-96-3, represents a cutting-edge advancement in organic chemistry with broad implications for drug development and diagnostic imaging. Its unique structure, combined with recent research findings, underscores its potential as a versatile tool in addressing complex biomedical challenges. As ongoing studies continue to unravel its full capabilities, this compound stands at the forefront of innovation in chemical sciences.